Cas no 1805350-04-2 (Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate)

• Product Name: Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate
• CAS No: 1805350-04-2
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4862159
• Update Time: 2025-06-12

Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate

• Inchi： 1S/C9H8BrF2NO3/c1-16-6(14)2-5-8(15)7(9(11)12)4(10)3-13-5/h3,9,15H,2H2,1H3
• InChI Key： IVDOPDYTTMHSOF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC(=O)OC)C(=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4

Additional information on Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate

Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS No. 1805350-04-2): A Comprehensive Overview

Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS No. 1805350-04-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate is defined by its molecular formula C₁₁H₉BrF₂O₃. The presence of a bromine atom, difluoromethyl group, and a hydroxyl group on the pyridine ring contributes to its distinct chemical properties. These functional groups play crucial roles in determining the compound's reactivity and biological activity.

The synthesis of Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate has been reported in several studies. One common approach involves the reaction of 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid with methanol in the presence of an acid catalyst. This method yields high purity and yield, making it suitable for large-scale production. Recent advancements in synthetic chemistry have also explored alternative routes to improve the efficiency and sustainability of the synthesis process.

In terms of biological activities, Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, which could be leveraged for the development of new drugs targeting metabolic disorders. Additionally, preliminary investigations have indicated that this compound exhibits anti-inflammatory and anti-cancer properties, making it a valuable candidate for further research.

Recent research has focused on elucidating the mechanism of action of Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate. Molecular docking studies have revealed that the compound binds to specific protein targets with high affinity, suggesting its potential as a lead molecule for drug discovery. Furthermore, in vitro and in vivo experiments have provided insights into its pharmacokinetic and pharmacodynamic profiles, which are essential for optimizing its therapeutic efficacy.

The safety profile of Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate is another critical aspect that has been extensively studied. Toxicological evaluations have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS No. 1805350-04-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further investigation and development. As research continues to advance, this compound has the potential to contribute significantly to the discovery and development of new therapeutic agents.